Methyl 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C26H29NO6S
• Molecular Weight: 483.6 g/mol
• IUPAC Name: methyl 5-[cyclohexanecarbonyl-(4-ethylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C26H29NO6S/c1-4-18-10-13-21(14-11-18)34(30,31)27(25(28)19-8-6-5-7-9-19)20-12-15-23-22(16-20)24(17(2)33-23)26(29)32-3/h10-16,19H,4-9H2,1-3H3
• InChI Key: MOGLHILLHDNWRS-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)OC)C)C(=O)C4CCCCC4

Description

Methyl 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate, also known as Methyl 5-(4-ethylphenylsulfonyl)-2-methyl-1-(N-cyclohexylcarbamoyl)benzofuran-3-carboxylate, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is not fully understood. However, it has been suggested that the compound may act as a potent inhibitor of various enzymes and receptors involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
Methyl 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound has potent anti-inflammatory and anti-cancer properties. It has also been shown to inhibit the activity of various enzymes and receptors involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate in lab experiments is its potent activity against various enzymes and receptors involved in the pathogenesis of various diseases. However, the compound has certain limitations, such as its low solubility in water, which may make it difficult to administer in certain experimental conditions.

Future Directions

There are several future directions for the study of Methyl 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One of the primary areas of interest is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields of scientific research.

Synthesis Methods

Methyl 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate can be synthesized using a multi-step process involving the reaction of various reagents. The synthesis starts with the reaction of 2-methylbenzofuran-3-carboxylic acid with thionyl chloride to form 2-methylbenzofuran-3-carbonyl chloride. The resulting compound is then reacted with 4-ethylbenzenesulfonyl chloride to form 5-(4-ethylphenylsulfonyl)-2-methylbenzofuran-3-carbonyl chloride. The next step involves the reaction of the above compound with N-cyclohexylcarbodiimide and dimethylaminopyridine to form Methyl 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 5-(4-ethylphenylsulfonyl)-2-methyl-1-(N-cyclohexylcarbamoyl)benzofuran-3-carboxylate.

Scientific Research Applications

Methyl 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 5-{(cyclohexylcarbonyl)[(4-ethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been extensively studied for its potential applications in various fields of scientific research. One of its primary applications is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate for various diseases such as cancer, inflammation, and diabetes.